piperafizine A
piperafizine A
Piperafizine A is a methylated diketopiperazine formed by the condensation of phenylalanine, produced by a number of species in the Streptomyces genus. Piperafizine A exhibits little activity in vitro but potentiates vincristine antitumor potency.
Brand Name:
Vulcanchem
CAS No.:
130603-59-7
VCID:
VC0149501
InChI:
InChI=1S/C19H16N2O2/c1-21-17(13-15-10-6-3-7-11-15)18(22)20-16(19(21)23)12-14-8-4-2-5-9-14/h2-13H,1H3,(H,20,22)/b16-12-,17-13-
SMILES:
CN1C(=CC2=CC=CC=C2)C(=O)NC(=CC3=CC=CC=C3)C1=O
Molecular Formula:
C19H16N2O2
Molecular Weight:
304.3 g/mol
piperafizine A
CAS No.: 130603-59-7
Main Products
VCID: VC0149501
Molecular Formula: C19H16N2O2
Molecular Weight: 304.3 g/mol
| CAS No. | 130603-59-7 |
|---|---|
| Product Name | piperafizine A |
| Molecular Formula | C19H16N2O2 |
| Molecular Weight | 304.3 g/mol |
| IUPAC Name | (3Z,6Z)-3,6-dibenzylidene-1-methylpiperazine-2,5-dione |
| Standard InChI | InChI=1S/C19H16N2O2/c1-21-17(13-15-10-6-3-7-11-15)18(22)20-16(19(21)23)12-14-8-4-2-5-9-14/h2-13H,1H3,(H,20,22)/b16-12-,17-13- |
| Standard InChIKey | DILBTCUXPAXMSM-MCOFMCJXSA-N |
| Isomeric SMILES | CN1/C(=C\C2=CC=CC=C2)/C(=O)N/C(=C\C3=CC=CC=C3)/C1=O |
| SMILES | CN1C(=CC2=CC=CC=C2)C(=O)NC(=CC3=CC=CC=C3)C1=O |
| Canonical SMILES | CN1C(=CC2=CC=CC=C2)C(=O)NC(=CC3=CC=CC=C3)C1=O |
| Appearance | Pale lemon solid |
| Description | Piperafizine A is a methylated diketopiperazine formed by the condensation of phenylalanine, produced by a number of species in the Streptomyces genus. Piperafizine A exhibits little activity in vitro but potentiates vincristine antitumor potency. |
| Synonyms | 3,6-dibenzylidene-1-methyl-2,5-dioxopiperazine piperafizine A |
| Reference | Piperafizine A and B, potentiators of cytotoxicity to vincristine. Kamei, H. et al. , J. Antibiot., 1990, 43, 1018. |
| PubChem Compound | 6439298 |
| Last Modified | Nov 11 2021 |
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